molecular formula C9H12O3S B8362798 2-[2-(5-Methyl-2-thienyl)ethoxy]acetic acid

2-[2-(5-Methyl-2-thienyl)ethoxy]acetic acid

Cat. No.: B8362798
M. Wt: 200.26 g/mol
InChI Key: ZZLVWRUEMBUPTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[2-(5-Methyl-2-thienyl)ethoxy]acetic acid is a useful research compound. Its molecular formula is C9H12O3S and its molecular weight is 200.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12O3S

Molecular Weight

200.26 g/mol

IUPAC Name

2-[2-(5-methylthiophen-2-yl)ethoxy]acetic acid

InChI

InChI=1S/C9H12O3S/c1-7-2-3-8(13-7)4-5-12-6-9(10)11/h2-3H,4-6H2,1H3,(H,10,11)

InChI Key

ZZLVWRUEMBUPTJ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(S1)CCOCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (0.622 g) was suspended in dry dimethylformamide (5 ml) and treated dropwise with a solution of 2-(5-methyl-2-thienyl)ethanol (1.0 g) in dry dimethylformamide (5 ml). The mixture was stirred at room temperature under nitrogen for 2 hours then a solution of chloroacetic acid (0.664 g) in dry dimethylformamide (5 ml) added. The mixture was stirred at room temperature overnight. The volatiles were removed in vacuo and the residue quenched with water and extracted with ethyl acetate. The aqueous layer was adjusted to pH 2 using dilute hydrochloric acid and then extracted with ethyl acetate. This extract was washed with water, brine then dried (MgSO4). The solvent was removed in vacuo to give a brown oil (1.51 g) which was used without further purification.
Quantity
0.622 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
0.664 g
Type
reactant
Reaction Step Three
Quantity
5 mL
Type
solvent
Reaction Step Three
Quantity
5 mL
Type
solvent
Reaction Step Four
Name

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